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Compound of Interest

Compound Name:
8-(4-Bromophenyl)-8-

oxooctanenitrile

CAS No.: 898766-90-0

Cat. No.: B1293238

Get Quote

Abstract & Scope
This technical guide defines the operational standards for handling 8-(4-Bromophenyl)-8-
oxooctanenitrile, a bifunctional intermediate frequently employed in the synthesis of

PROTACs (Proteolysis Targeting Chimeras) and heterobifunctional linkers.[1] Due to the

presence of an aliphatic nitrile, an aryl bromide, and a ketone moiety, this compound presents a

unique pharmacological and toxicological profile. This protocol synthesizes "read-across"

toxicology from structural analogs with established chemical hygiene standards to ensure zero-

incident handling.[1]

Compound Profile & Hazard Identification
Chemical Name: 8-(4-Bromophenyl)-8-oxooctanenitrile Functional Classification: Aryl-keto-

nitrile Physical State: Solid (typically off-white to pale yellow powder)[1]

Functional Group Risk Assessment
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To understand the safety requirements, we must deconstruct the molecule into its reactive

components.

Functional Group Hazard Potential Mechanism of Action

Aliphatic Nitrile (

)
High

Metabolic activation by

cytochrome P450 can release

free cyanide (

), inhibiting cytochrome c

oxidase.[1] Acidic hydrolysis

releases Hydrogen Cyanide

(HCN) gas.

Aryl Bromide (

)
Moderate

Potential skin sensitizer and

irritant.[1][2] Precursor for

organometallic coupling (e.g.,

Suzuki-Miyaura), implying

reactivity with metal catalysts.

[1]

Ketone (

)
Low

Generally stable, but

susceptible to reduction or

nucleophilic attack.[1]

GHS Classification (Inferred)
Based on structural analogs (e.g., 4-(4-bromophenyl)-4-oxobutanenitrile)[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][3]

Skin/Eye Irritation: Category 2 (Causes serious irritation).[1][2][3][4][5]

STOT-SE: Category 3 (Respiratory irritation).[1][3][5]

Storage Protocols: Stability & Integrity
Proper storage is critical to prevent hydrolysis of the nitrile group or oxidative degradation.
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Environmental Controls
Temperature: Store at 2°C to 8°C (Refrigerated). While the solid may be stable at room

temperature, cold storage retards potential slow hydrolysis.

Atmosphere: Store under Inert Atmosphere (Nitrogen or Argon).[1]

Reasoning: Prevents moisture ingress which, over time, can hydrolyze the nitrile to an

amide or carboxylic acid.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to the

corrosive potential of eventual HBr evolution if degradation occurs.

Segregation (Incompatibility)[1]
Strictly Segregate from ACIDS: Contact with strong acids (HCl, H₂SO₄) can hydrolyze the

nitrile, potentially releasing toxic fumes or converting the product to the carboxylic acid.

Segregate from OXIDIZERS: To prevent reaction with the alkyl chain or aromatic ring.

Operational Handling Protocols
Personal Protective Equipment (PPE) Matrix

Zone PPE Requirement Rationale

Respiratory

N95/P100 Mask (Solids) or

Half-face Respirator

(Solutions)

Prevents inhalation of dust.[1]

Nitriles can have delayed

systemic toxicity via inhalation.

Dermal
Double Nitrile Gloves (0.11

mm min.[1] thickness)

Standard nitrile gloves offer

good resistance. Double

gloving allows immediate

removal of the outer layer

upon contamination.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

if handling solutions where

splashing is a risk.[1]
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Weighing & Transfer Workflow
Objective: Minimize dust generation and static discharge.

Engineering Control: All weighing must be performed inside a Chemical Fume Hood or a

Powder Containment Enclosure.[1]

Static Mitigation: Use an anti-static gun or ionizer bar if the powder appears fluffy or

electrostatic.

Transfer:

Use disposable anti-static weighing boats.

Technique: Do not pour.[3] Use a stainless steel spatula to transfer small amounts.

Cleaning: Immediately wipe the balance area with a solvent-dampened tissue (Ethanol)

after use.[1] Dispose of the tissue as hazardous solid waste.

Solubilization
Preferred Solvents: DMSO, DMF, Dichloromethane (DCM).

Protocol: Add solvent slowly to the solid. Although not highly exothermic, this prevents

aerosolization of the dry powder.

Emergency Response & Waste Disposal
Spill Management (Solid)[1]

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don double gloves, goggles, and N95/respirator.

Contain: Cover the spill with a damp paper towel to prevent dust dispersion.

Clean: Scoop up the material/towel mixture. Wipe the surface with 1N NaOH (mild base) to

neutralize any potential acidic residues, followed by water.
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Disposal: Place in a sealed bag labeled "Toxic Solid Waste."

Fire Fighting Measures
Hazardous Combustion Products: Carbon oxides, Hydrogen Bromide (HBr), Hydrogen

Cyanide (HCN), Nitrogen oxides.

Action: Firefighters must wear SCBA (Self-Contained Breathing Apparatus).[1][6] Use CO₂,

dry chemical, or foam.[3][6] Do not use a high-pressure water jet, which may scatter the toxic

powder.[1]

Waste Disposal[1]
Stream: Halogenated Organic Waste.[1]

Critical Note: Do NOT mix with acidic waste streams.[1] Label the waste container clearly:

"Contains Nitriles and Aryl Bromides - DO NOT ACIDIFY."

Visualized Workflows
Safe Handling Decision Matrix
This diagram guides the researcher through the logic of handling the compound based on its

state (Solid vs. Solution).
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Start: Handling 8-(4-Bromophenyl)-8-oxooctanenitrile

Check Physical State

Solid / Powder

Solution / Reaction Mix

Is Fume Hood Available?

Check Glove Compatibility
(Nitrile OK for DMSO, PVA for DCM)

STOP: Do Not Proceed

No

Weigh using Anti-Static Protocol
(Double Gloves, N95)

Yes

Dissolve in DMSO/DCM

Proceed with Synthesis

Disposal: Halogenated Waste
(NO ACIDS)
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Caption: Decision matrix ensuring appropriate engineering controls and PPE selection based

on physical state.

Storage Stability Cycle
This diagram illustrates the degradation pathways to avoid during storage.

8-(4-Bromophenyl)-8-oxooctanenitrile
(Intact)

Exposure to Moisture/HumidityImproper Storage

Exposure to Acid Fumes

Improper Segregation Nitrile Hydrolysis Degradation Products:
Amide/Acid + NH3/HCN

Safe Storage:
Argon, 4°C, Desiccator

Maintains Integrity

Click to download full resolution via product page

Caption: Mechanistic view of environmental threats (moisture/acid) leading to compound

degradation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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